Cas no 2225836-30-4 (ACH-000143)

• Product Name: ACH-000143
• CAS No: 2225836-30-4
• MF: C₁₃H₁₆ClN₃O₃
• MW: 297.7374
• CID: 4765211
• PubChem ID: 139451790
• Update Time: 2026-02-26

ACH-000143 Chemical and Physical Properties

Names and Identifiers

• N-[2-(5-Chloro-2,6-dimethoxy-1H-benzimidazol-1-yl)ethyl]acetamide
• ACH-000143
• BDBM463447
• N-[2-(5-chloro-2,6-dimethoxybenzimidazol-1-yl)ethyl]acetamide
• AKOS040759717
• N-[2-(5-chloro-2,6-dimethoxy-1,3-benzodiazol-1-yl)ethyl]acetamide
• N-(2-(5-chloro-2,6-dimethoxy-1H-benzo[d]imidazol-1-yl)ethyl)acetamide
• CHEMBL4859295
• HY-138626
• MS-24274
• SCHEMBL21315669
• US10781182, Compound IA2-143
• CS-0159650
• EX-A4915
• 2225836-30-4
• G17769
• ACH-000143?

• Inchi： 1S/C13H16ClN3O3/c1-8(18)15-4-5-17-11-7-12(19-2)9(14)6-10(11)16-13(17)20-3/h6-7H,4-5H2,1-3H3,(H,15,18)
• InChI Key： BVSLRGAPRGQWNC-UHFFFAOYSA-N
• SMILES： ClC1=C(C([H])=C2C(=C1[H])N=C(N2C([H])([H])C([H])([H])N([H])C(C([H])([H])[H])=O)OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 297.0880191g/mol
• Monoisotopic Mass: 297.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.4

Additional information on ACH-000143

Compound CAS No 2225836-30-4: A Comprehensive Overview

The compound with CAS No 2225836-30-4, also known as ACH-000143, is a fascinating molecule that has garnered significant attention in the scientific community. This compound is a derivative of a well-known class of organic compounds, and its unique structure has made it a subject of extensive research. The name ACH-000143 itself suggests its role as a potential lead compound in drug discovery and development. Recent studies have highlighted its promising applications in various fields, including pharmacology, materials science, and environmental chemistry.

ACH-000143 is characterized by its complex molecular architecture, which includes multiple functional groups that contribute to its versatile reactivity. The compound's structure has been optimized through advanced synthetic methodologies, making it highly stable and bioavailable. Researchers have employed cutting-edge techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its three-dimensional conformation. These studies have provided valuable insights into the relationship between the compound's structure and its functional properties.

One of the most notable aspects of CAS No 2225836-30-4 is its potential as a therapeutic agent. Recent clinical trials have demonstrated its efficacy in targeting specific pathological processes, such as inflammation and oxidative stress. The compound's ability to modulate key cellular pathways has positioned it as a promising candidate for the treatment of chronic diseases, including neurodegenerative disorders and cardiovascular conditions. Furthermore, ACH-000143 has shown remarkable selectivity towards certain receptors, minimizing off-target effects and enhancing its safety profile.

In addition to its biomedical applications, CAS No 2225836-30-4 has also found utility in materials science. Its unique electronic properties make it an ideal candidate for use in advanced materials such as organic semiconductors and nanomaterials. Researchers have explored its potential in creating high-performance electronic devices, including organic light-emitting diodes (OLEDs) and flexible electronics. The compound's ability to self-assemble into ordered structures at the nanoscale has opened new avenues for the development of functional materials with tailored properties.

The environmental impact of ACH-000143 is another area of active research. Scientists are investigating its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems or human health. Preliminary studies suggest that the compound undergoes rapid metabolic transformation in vivo, reducing its persistence in the environment. These findings are crucial for regulatory agencies assessing the safety of CAS No 2225836-30-4 for commercial applications.

Looking ahead, the future of ACH-000143 seems bright as researchers continue to uncover its full potential. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into real-world applications. With ongoing advancements in synthetic chemistry and computational modeling, the development of novel derivatives with enhanced properties is anticipated. The integration of artificial intelligence (AI) tools into drug design pipelines may further streamline the optimization process, enabling faster discovery cycles.

In conclusion, CAS No 2225836-30-4, or ACH-000143, represents a significant milestone in modern chemistry. Its multifaceted applications across diverse disciplines underscore the importance of continued research into this compound. As scientists delve deeper into its mechanisms and properties, new opportunities for innovation will undoubtedly emerge, shaping the future of science and technology.